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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylaniline

Cat. No.: B1281281 Get Quote

Essential Safety and Handling Guide for 4-Bromo-
3,5-dimethylaniline
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-3,5-dimethylaniline (CAS: 59557-90-3) in a laboratory

setting. Adherence to these guidelines is critical for ensuring the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Safety Data
4-Bromo-3,5-dimethylaniline is a chemical that requires careful handling due to its potential

health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1] The following table summarizes key quantitative data for this

compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1281281?utm_src=pdf-interest
https://www.benchchem.com/product/b1281281?utm_src=pdf-body
https://www.benchchem.com/product/b1281281?utm_src=pdf-body
https://www.benchchem.com/product/b1281281?utm_src=pdf-body
https://www.benchchem.com/product/b1281281?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3_5-dimethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₀BrN [1][2][3]

Molecular Weight 200.08 g/mol [1][2][3]

Melting Point 73-74 °C [2][3]

Boiling Point
260.992 - 261 °C (at 760

mmHg)
[2][3]

Density 1.425 g/cm³ [2]

Flash Point 111.644 °C [2]

GHS Hazard Statements H302, H315, H319, H335 [1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on

a thorough risk assessment of the specific procedures to be performed.

Eye and Face Protection:

Wear tightly fitting safety goggles with side shields. For tasks with a higher risk of

splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile rubber) must be worn.

Inspect gloves for any signs of degradation or puncture before use.

Body Protection: Wear a flame-resistant lab coat over personal clothing that fully covers

the arms and legs. For large-scale operations, chemical-resistant aprons or suits may be

necessary.

Respiratory Protection:

All handling of solid 4-Bromo-3,5-dimethylaniline or its solutions must be conducted

within a certified chemical fume hood to avoid the formation and inhalation of dust and
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aerosols.[2] If engineering controls are insufficient, a NIOSH-approved respirator with an

appropriate particulate filter should be used.

Operational Plan: Safe Handling and Storage
A systematic approach is essential for the safe handling and storage of 4-Bromo-3,5-
dimethylaniline.

Handling Protocol
Preparation: Conduct a thorough risk assessment for the planned experiment. Ensure all

necessary PPE is available and in good condition. Locate and verify the functionality of the

nearest safety shower and eyewash station.

Engineering Controls: Perform all manipulations, including weighing and transfers, inside a

certified chemical fume hood with proper airflow.

Handling:

Avoid all contact with skin and eyes by wearing the appropriate PPE.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools where appropriate to prevent ignition sources.[2]

Do not eat, drink, or smoke in the area where the chemical is handled.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling. Decontaminate all work surfaces and equipment.

Storage Protocol
Store containers tightly closed in a dry, cool, and well-ventilated area.[2]

The recommended storage temperature is between 2-8°C.[3]

Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures Workflow
In the event of an exposure, follow the appropriate workflow immediately.

Workflow for Accidental Exposure to 4-Bromo-3,5-dimethylaniline

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air immediately.

If breathing is difficult,
provide oxygen.

If not breathing, give
artificial respiration.

(Do not use mouth-to-mouth).

Seek immediate medical attention.

Immediately remove all
contaminated clothing.

Wash affected area with soap
and plenty of water.

Seek medical attention if
irritation develops or persists.

Immediately flush eyes with
plenty of water for at least 15 minutes.

Remove contact lenses,
if present and easy to do.

Hold eyelids apart to ensure
thorough rinsing.

Seek immediate medical attention.

Rinse mouth with water.
Do NOT induce vomiting.

Never give anything by mouth to
an unconscious person.

Call a physician or Poison
Control Center immediately.

Exposure Incident

Click to download full resolution via product page

Caption: Emergency response workflow for different types of chemical exposure.

Disposal Plan
Chemical waste must be managed to prevent environmental contamination and ensure

compliance with regulations.
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Chemical Waste:

Dispose of 4-Bromo-3,5-dimethylaniline waste in a designated, labeled, and sealed

hazardous waste container.

Do not let the chemical enter drains or the environment.[2]

Waste disposal should be carried out by licensed personnel and in accordance with all

applicable local, regional, and national regulations.

Contaminated Materials:

All contaminated PPE, labware (e.g., weighing paper, pipette tips), and spill cleanup

materials should be collected in a sealed, labeled container for hazardous waste disposal.

Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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